Cas no 129749-38-8 (Benzoic acid,3,3',3''-methylidynetris[6-hydroxy-)

Benzoic acid,3,3',3''-methylidynetris[6-hydroxy- structure
129749-38-8 structure
Product Name:Benzoic acid,3,3',3''-methylidynetris[6-hydroxy-
CAS No:129749-38-8
MF:C22H16O9
MW:424.357047080994
CID:150356
PubChem ID:363942
Update Time:2025-04-19

Benzoic acid,3,3',3''-methylidynetris[6-hydroxy- Chemical and Physical Properties

Names and Identifiers

    • 5-[bis(3-carboxy-4-hydroxyphenyl)methyl]-2-hydroxybenzoic acid
    • Benzoic acid, 3,3',3''-methylidynetris(6-hydroxy-
    • ATA fraction 8, ammonium salt
    • 5-[bis(3-carboxy-4-hydroxy-phenyl)methyl]-2-hydroxy-benzoic acid
    • NSC629472
    • TriCOOHtriOHPhMe
    • CHEMBL113694
    • 129749-38-8
    • SCHEMBL9755165
    • QU4
    • 3,3',3''-Tricarboxy-4,4',4''-trihydroxytriphenylmethane
    • DTXSID60156234
    • 3,3',3''-Methylidynetris(6-hydroxybenzoic acid)
    • Benzoic acid, 3,3',3''-methylidynetris[6-hydroxy-
    • Benzoic acid,3,3',3''-methylidynetris[6-hydroxy-
    • Inchi: 1S/C22H16O9/c23-16-4-1-10(7-13(16)20(26)27)19(11-2-5-17(24)14(8-11)21(28)29)12-3-6-18(25)15(9-12)22(30)31/h1-9,19,23-25H,(H,26,27)(H,28,29)(H,30,31)
    • InChI Key: WDHMZEQRWAWXPD-UHFFFAOYSA-N
    • SMILES: OC1C=CC(=CC=1C(=O)O)C(C1C=CC(=C(C(=O)O)C=1)O)C1C=CC(=C(C(=O)O)C=1)O

Computed Properties

  • Exact Mass: 424.07938
  • Monoisotopic Mass: 424.079
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 6
  • Complexity: 590
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 173Ų

Experimental Properties

  • Density: 1.598
  • Boiling Point: 718.1°C at 760 mmHg
  • Flash Point: 402°C
  • Refractive Index: 1.733
  • PSA: 172.59
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